Cas no 97372-53-7 (8-Hydroxy-4-cadinen-3-one)

• Product Name: 8-Hydroxy-4-cadinen-3-one
• CAS No: 97372-53-7
• MF: C₁₅H₂₄O₂
• MW: 236.349864959717
• CID: 836716
• PubChem ID: 91885247
• Update Time: 2024-10-25

8-Hydroxy-4-cadinen-3-one Chemical and Physical Properties

Names and Identifiers

• 8-Hydroxy-4-cadinen-3-one
• 9beta-Hydroxy-ageraphorone
• 8β-Hydroxycadin-4-en-3-one
• (4aR,5S,6R,8R,8aS)-6-Hydroxy-5-isopropyl-3,8-dimethyl-4a,5,6,7,8, 8a-hexahydro-2(1H)-naphthalenone
• VERRUCARIN A 9,10-BROMOHYDRIN
• 9β-Hydroxyageraphorone
• [ "9β-Hydroxyageraphorone", " HHO" ]
• (4aR,5S,6R,8R,8aS)-4a,5,6,7,8,8a-Hexahydro-6-hydroxy-3,8-dimethyl-5-(1-methylethyl)-2(1H)-naphthalenone (ACI)
• 2(1H)-Naphthalenone, 4a,5,6,7,8,8a-hexahydro-6-hydroxy-3,8-dimethyl-5-(1-methylethyl)-, [4aR-(4aα,5β,6β,8α,8aα)]- (ZCI)
• 97372-53-7
• 8beta-Hydroxycadin-4-en-3-one
• CS-0023278
• A-Hydroxycadin-4-en-3-one
• (4aR,5S,6R,8R,8aS)-4a,5,6,7,8,8a-Hexahydro-6-hydroxy-3,8-dimethyl-5-(1-methylethyl)-2(1H)-naphthalenone
• 8
• 9
• 9-Hydroxyageraphorone
• HY-N2769
• (4aR,5S,6R,8R,8aS)-6-hydroxy-3,8-dimethyl-5-propan-2-yl-4a,5,6,7,8,8a-hexahydro-1H-naphthalen-2-one
• AKOS032948723
• FS-9210
• A-Hydroxy-ageraphorone
• 9beta-Hydroxyageraphorone
• 2(1H)-Naphthalenone,4a,5,6,7,8,8a-hexahydro-6-hydroxy-3,8-dimethyl-5-(1-methylethyl)-,(4aR,5S,6R,8R,8aS)-
• DA-60608
• (4AR,5S,6R,8R,8AS)-6-HYDROXY-5-ISOPROPYL-3,8-DIMETHYL-4A,5,6,7,8,8A-HEXAHYDRO-1H-NAPHTHALEN-2-ONE

• Inchi： 1S/C15H24O2/c1-8(2)15-12-5-10(4)13(16)7-11(12)9(3)6-14(15)17/h5,8-9,11-12,14-15,17H,6-7H2,1-4H3/t9-,11+,12+,14-,15+/m1/s1
• InChI Key： KLDSZMWMGCWFKH-ONAWRNRTSA-N
• SMILES： C([C@@H]1[C@H](O)C[C@@H](C)[C@@H]2CC(C(=C[C@H]12)C)=O)(C)C

Computed Properties

• Exact Mass: 236.17800
• Monoisotopic Mass: 236.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.594
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.0±0.1 g/cm3
• Boiling Point: 356.7±42.0 °C at 760 mmHg
• Flash Point: 152.1±20.5 °C
• PSA: 37.30000
• LogP: 2.81080
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

8-Hydroxy-4-cadinen-3-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids